N-[(6-cyclopropylpyridin-3-yl)methyl]-3-(dimethylamino)benzamide

• IUPAC Name: N-[(6-cyclopropylpyridin-3-yl)methyl]-3-(dimethylamino)benzamide
• InChI: InChI=1S/C18H21N3O/c1-21(2)16-5-3-4-15(10-16)18(22)20-12-13-6-9-17(19-11-13)14-7-8-14/h3-6,9-11,14H,7-8,12H2,1-2H3,(H,20,22)
• InChI Key: GKTJRTZUPXEXGR-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=CC(=C1)C(=O)NCC2=CN=C(C=C2)C3CC3
• Molecular Formula: C18H21N3O
• Molecular Weight: 295.4 g/mol

Description

N-[(6-cyclopropylpyridin-3-yl)methyl]-3-(dimethylamino)benzamide, also known as BCTC, is a compound that has been extensively studied for its potential use in scientific research. BCTC is a selective antagonist of the transient receptor potential cation channel subfamily V member 1 (TRPV1), which is a non-selective cation channel expressed in sensory neurons.

Scientific Research Applications

Synthesis and Antimicrobial Activity

N-[(6-cyclopropylpyridin-3-yl)methyl]-3-(dimethylamino)benzamide and its derivatives have been explored for their potential in various scientific research applications. One significant area of study involves the synthesis of compounds with antimicrobial activity. For instance, a study by Ghorab et al. (2017) focused on synthesizing a series of compounds derived from this compound, evaluating their antimicrobial activity against a range of Gram-positive and Gram-negative bacteria, as well as fungi. The research highlighted the potential of these compounds in developing new antimicrobial agents with higher activity compared to reference drugs, demonstrating the importance of this chemical structure in medicinal chemistry research (Ghorab, Soliman, Alsaid, & Askar, 2017).

Anticancer Activity and Pharmacokinetics

Another area of interest is the study of anticancer agents. Lukka et al. (2012) investigated a series of benzamide derivatives, including compounds structurally related to this compound, for their antitumor activity and pharmacokinetics in mice. The study provided insights into the role of lipophilicity and tumor pharmacokinetics on their antitumor efficacy, highlighting the potential of these compounds in cancer therapy (Lukka, Paxton, Kestell, & Baguley, 2012).